Cas no 2229461-63-4 (3-(3-bromopropyl)-1,2,4,5-tetrafluorobenzene)

• Product Name: 3-(3-bromopropyl)-1,2,4,5-tetrafluorobenzene
• CAS No: 2229461-63-4
• MF: C₉H₇BrF₄
• MW: 271.04949593544
• CID: 6035800
• PubChem ID: 165604152
• Update Time: 2025-05-19

3-(3-bromopropyl)-1,2,4,5-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)-1,2,4,5-tetrafluorobenzene
• 2229461-63-4
• EN300-1908301

• Inchi： 1S/C9H7BrF4/c10-3-1-2-5-8(13)6(11)4-7(12)9(5)14/h4H,1-3H2
• InChI Key： COWPHZCKAVQEFA-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=C(C=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 269.96673g/mol
• Monoisotopic Mass: 269.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 3-(3-bromopropyl)-1,2,4,5-tetrafluorobenzene

3-(3-Bromopropyl)-1,2,4,5-Tetrafluorobenzene: A Comprehensive Overview

3-(3-Bromopropyl)-1,2,4,5-Tetrafluorobenzene, identified by the CAS registry number 2229461-63-4, is a highly fluorinated aromatic compound with significant potential in various chemical applications. This compound has garnered attention in recent years due to its unique structural properties and versatile reactivity. The molecule consists of a benzene ring substituted with four fluorine atoms at positions 1, 2, 4, and 5, along with a 3-bromopropyl group attached at position 3. This combination of substituents imparts distinct electronic and steric effects, making it an intriguing subject for both academic and industrial research.

The synthesis of 3-(3-Bromopropyl)-1,2,4,5-Tetrafluorobenzene typically involves multi-step processes that include fluorination and alkylation reactions. Recent advancements in fluorination techniques have enabled the precise control of substitution patterns on the aromatic ring, which is crucial for achieving the desired properties in the final product. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the attachment of the bromopropyl group onto the tetrafluorobenzene ring with high efficiency.

The chemical properties of 3-(3-Bromopropyl)-1,2,4,5-Tetrafluorobenzene are heavily influenced by its substituents. The electron-withdrawing nature of the fluorine atoms increases the electrophilic reactivity of the benzene ring, making it susceptible to nucleophilic aromatic substitution reactions. On the other hand, the bromopropyl group introduces a degree of steric hindrance and enhances the compound's solubility in organic solvents. These properties make it a valuable intermediate in organic synthesis, particularly in the preparation of advanced materials such as high-performance polymers and specialty chemicals.

In terms of applications, 3-(3-Bromopropyl)-1,2,4,5-Tetrafluorobenzene has shown promise in several fields. In materials science, it has been utilized as a building block for constructing fluorinated polymers with improved thermal stability and dielectric properties. Recent studies have demonstrated its potential as a precursor for synthesizing advanced electronic materials used in optoelectronic devices. Additionally, its unique structure makes it an attractive candidate for drug discovery efforts targeting specific biological pathways.

The environmental impact and safety profile of 3-(3-Bromopropyl)-1,2,4,Tetrafluorobenzene are critical considerations for its industrial use. Research into its toxicity and biodegradation has revealed that while it exhibits moderate toxicity to aquatic organisms under acute exposure conditions; its persistence in environmental matrices is relatively low due to its susceptibility to photochemical degradation under UV light exposure.

In conclusion, 3-(3-Bromopropyl)-1,Tetrafluorobenzene, CAS No. 2229461-63-4, stands out as a versatile compound with significant potential across multiple disciplines due to its unique structure and reactivity.